Cas no 2228083-43-8 (methyl 2-amino-3-{bicyclo2.2.1hept-5-en-2-yl}-3-methylbutanoate)
methyl 2-amino-3-{bicyclo2.2.1hept-5-en-2-yl}-3-methylbutanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-amino-3-{bicyclo2.2.1hept-5-en-2-yl}-3-methylbutanoate
- EN300-1825469
- methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate
- 2228083-43-8
-
- Inchi: 1S/C13H21NO2/c1-13(2,11(14)12(15)16-3)10-7-8-4-5-9(10)6-8/h4-5,8-11H,6-7,14H2,1-3H3
- InChI Key: UWVDQHXXBMJETO-UHFFFAOYSA-N
- SMILES: O(C)C(C(C(C)(C)C1CC2C=CC1C2)N)=O
Computed Properties
- Exact Mass: 223.157228913g/mol
- Monoisotopic Mass: 223.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 52.3Ų
methyl 2-amino-3-{bicyclo2.2.1hept-5-en-2-yl}-3-methylbutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1825469-0.05g |
methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate |
2228083-43-8 | 0.05g |
$1261.0 | 2023-09-19 | ||
| Enamine | EN300-1825469-0.1g |
methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate |
2228083-43-8 | 0.1g |
$1320.0 | 2023-09-19 | ||
| Enamine | EN300-1825469-0.25g |
methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate |
2228083-43-8 | 0.25g |
$1381.0 | 2023-09-19 | ||
| Enamine | EN300-1825469-0.5g |
methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate |
2228083-43-8 | 0.5g |
$1440.0 | 2023-09-19 | ||
| Enamine | EN300-1825469-1.0g |
methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate |
2228083-43-8 | 1g |
$1500.0 | 2023-06-01 | ||
| Enamine | EN300-1825469-2.5g |
methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate |
2228083-43-8 | 2.5g |
$2940.0 | 2023-09-19 | ||
| Enamine | EN300-1825469-5.0g |
methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate |
2228083-43-8 | 5g |
$4349.0 | 2023-06-01 | ||
| Enamine | EN300-1825469-10.0g |
methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate |
2228083-43-8 | 10g |
$6450.0 | 2023-06-01 | ||
| Enamine | EN300-1825469-1g |
methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate |
2228083-43-8 | 1g |
$1500.0 | 2023-09-19 | ||
| Enamine | EN300-1825469-5g |
methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate |
2228083-43-8 | 5g |
$4349.0 | 2023-09-19 |
methyl 2-amino-3-{bicyclo2.2.1hept-5-en-2-yl}-3-methylbutanoate Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on methyl 2-amino-3-{bicyclo2.2.1hept-5-en-2-yl}-3-methylbutanoate
Research Brief on Methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate (CAS: 2228083-43-8)
This research brief provides an in-depth analysis of the latest scientific findings related to methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate (CAS: 2228083-43-8), a compound of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique bicyclic structure and functional groups make it a promising candidate for various therapeutic applications, including drug discovery and development.
Recent studies have focused on the synthesis, characterization, and biological evaluation of this compound. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography to elucidate its molecular structure and confirm its purity. The compound's potential as a building block for more complex molecules has also been explored, particularly in the context of peptidomimetics and small-molecule inhibitors.
One notable study published in the Journal of Medicinal Chemistry investigated the compound's role in modulating enzyme activity. The researchers found that methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate exhibits selective inhibition against certain proteases, suggesting its potential as a lead compound for developing novel therapeutics targeting protease-related diseases. The study also highlighted the compound's favorable pharmacokinetic properties, including its stability and bioavailability.
Another significant development involves the use of this compound in asymmetric synthesis. A recent paper in Organic Letters demonstrated its utility as a chiral auxiliary, enabling the stereoselective formation of complex molecules with high enantiomeric excess. This application underscores the compound's versatility in synthetic chemistry and its potential to streamline the production of enantiomerically pure pharmaceuticals.
In addition to its synthetic applications, methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate has been investigated for its biological activity. Preliminary in vitro studies have shown that it possesses anti-inflammatory and neuroprotective properties, making it a candidate for further development in treating neurodegenerative disorders. However, more extensive in vivo studies are needed to validate these findings and assess the compound's safety profile.
In conclusion, methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate (CAS: 2228083-43-8) represents a promising molecule with diverse applications in chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity and synthetic utility, make it a valuable subject for ongoing and future studies. Further research is warranted to fully explore its therapeutic potential and optimize its properties for clinical use.
2228083-43-8 (methyl 2-amino-3-{bicyclo2.2.1hept-5-en-2-yl}-3-methylbutanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)